Cas no 82720-22-7 (Benzenemethanol,4-chloro-a-ethynyl-a-methyl-)

• Product name: Benzenemethanol,4-chloro-a-ethynyl-a-methyl-
• CAS No: 82720-22-7
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 731441
• PubChem ID: 225149

Benzenemethanol,4-chloro-a-ethynyl-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-chloro-a-ethynyl-a-methyl-
• 2-(4-chlorophenyl)but-3-yn-2-ol
• DTXSID30279828
• NSC14255
• NSC-14255
• SCHEMBL4271577
• AKOS014245298
• 82720-22-7

• Inchi： InChI=1S/C10H9ClO/c1-3-10(2,12)8-4-6-9(11)7-5-8/h1,4-7,12H,2H3
• InChI Key： WSXYENQOYIPGFY-UHFFFAOYSA-N
• SMILES： CC(C#C)(C1=CC=C(C=C1)Cl)O

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų